![molecular formula C18H27N3O3 B2873246 N1-benzyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide CAS No. 953199-00-3](/img/structure/B2873246.png)
N1-benzyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-benzyl-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. This compound is a selective antagonist of the orexin receptor, which is involved in the regulation of wakefulness and sleep.
Scientific Research Applications
Antioxidant Research
This compound has been synthesized and studied for its antioxidant properties. Antioxidants are crucial in protecting cells from oxidative stress caused by free radicals. The compound’s ability to inhibit soybean lipoxygenase (LOX) suggests it could be beneficial in studying oxidative processes in biological systems and developing antioxidant therapies .
Anti-inflammatory Studies
The anti-inflammatory activity of this compound is another area of interest. Inflammation is a biological response to harmful stimuli and is a key factor in many diseases. The compound’s potential to modulate inflammatory processes makes it valuable for research into new anti-inflammatory drugs .
Lipid Peroxidation Inhibition
Lipid peroxidation is a process that can lead to cell damage and is involved in the pathogenesis of various diseases, including atherosclerosis and Alzheimer’s. The compound’s effectiveness in inhibiting lipid peroxidation indicates its utility in researching disease mechanisms and prevention strategies .
Lipoxygenase Inhibitor Development
Lipoxygenase enzymes are involved in the metabolism of polyunsaturated fatty acids and play a role in the development of inflammatory and allergic reactions. The compound’s inhibitory effect on LOX could be explored for the development of LOX inhibitors, which have therapeutic potential in treating asthma, arthritis, and cancer .
properties
IUPAC Name |
N'-benzyl-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27N3O3/c1-24-12-11-21-9-7-16(8-10-21)14-20-18(23)17(22)19-13-15-5-3-2-4-6-15/h2-6,16H,7-14H2,1H3,(H,19,22)(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUEFKMMRIMJNAZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CCC(CC1)CNC(=O)C(=O)NCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.